Cas no 941936-34-1 (methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate
• CAS No: 941936-34-1
• MF: C₂₂H₂₁ClN₂O₅S₂
• MW: 492.995542287827
• CID: 5442689
• Update Time: 2025-05-19

methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• YMACUSAUAHRDKZ-UHFFFAOYSA-N
• methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C22H21ClN2O5S2/c1-3-15-5-4-6-17(13-15)24-20(26)14-25(18-9-7-16(23)8-10-18)32(28,29)19-11-12-31-21(19)22(27)30-2/h4-13H,3,14H2,1-2H3,(H,24,26)
• InChI Key： YMACUSAUAHRDKZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)CC(NC1=CC=CC(CC)=C1)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

Introduction to Methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941936-34-1)

Methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate, identified by the CAS number 941936-34-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its intricate molecular structure, which includes a thiophene ring, a sulfamoyl group, and various substituents that contribute to its unique chemical properties.

The molecular structure of this compound is composed of several key functional groups, including a thiophene ring, a sulfamoyl group, and a methyl ester. These functional groups play a significant role in determining the compound's reactivity, solubility, and stability under various conditions. The presence of the thiophene ring, for instance, imparts aromaticity and enhances the compound's electronic properties, making it suitable for use in electronic materials and sensors.

Recent studies have highlighted the potential of this compound in the development of advanced materials for energy storage applications. Researchers have explored its use as an electrolyte additive in lithium-ion batteries, where it has demonstrated improved cycling stability and enhanced ion transport properties. This research underscores the importance of understanding the relationship between the compound's molecular structure and its electrochemical behavior.

In addition to its applications in energy storage, methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate has also been investigated for its potential in pharmaceutical research. The compound's unique chemical structure makes it a promising candidate for drug delivery systems, particularly in the development of targeted therapies for chronic diseases such as cancer and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Key steps in the synthesis include the formation of the thiophene ring, the introduction of the sulfamoyl group, and the esterification process to form the methyl ester. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes for this compound.

From an environmental perspective, the safety and sustainability of this compound are critical considerations. Studies have shown that methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate exhibits low acute toxicity in experimental models, suggesting that it may pose minimal risks to human health under normal handling conditions. However, further research is needed to fully understand its long-term environmental impact and biodegradability.

In conclusion, methyl 3-(4-chlorophenyl)({(3-ethylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941936-34-1) is a versatile compound with promising applications across multiple industries. Its unique molecular structure and functional groups make it an attractive candidate for further research and development in fields ranging from energy storage to pharmaceuticals.